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Compound of Interest

Compound Name: L-Alanine-2-13C,15N

Cat. No.: B12419846 Get Quote

This document provides comprehensive safety and logistical guidance for the proper disposal

of L-Alanine-2-13C,15N, a stable isotope-labeled amino acid. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with standard laboratory practices.

I. Product Identification and Properties
A summary of the key quantitative data for L-Alanine-2-13C,15N is presented below for easy

reference.

Property Value

CAS Number 285977-86-8[1]

Molecular Formula CH₃¹³CH(¹⁵NH₂)CO₂H

Molecular Weight 91.08 g/mol [1]

Appearance Solid

Melting Point 314.5 °C (decomposes)

Solubility Soluble in water[2]

II. Safety and Handling Precautions
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While L-Alanine-2-13C,15N is not classified as a hazardous substance, adherence to good

industrial hygiene and safety practices is essential.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields.

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: A standard laboratory coat is recommended.

Handling:

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Keep away from food and drink.

III. Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of L-Alanine-2-
13C,15N and associated materials. This process is designed to be straightforward and

compliant with general laboratory waste management principles.

Experimental Workflow for Disposal:
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L-Alanine-2-13C,15N Disposal Workflow

Step 1: Waste Segregation

Step 2: Containment

Step 3: Final Disposal

Unused/Expired L-Alanine-2-13C,15N

Seal solid waste in a clearly labeled, compatible container.

Contaminated Labware (Gloves, Wipers, etc.)

Place contaminated labware in a designated solid waste container.

Consult and follow your institution's specific chemical waste disposal guidelines.

Arrange for pickup by your institution's Environmental Health and Safety (EHS) department or designated waste handler.

Click to download full resolution via product page

Caption: Workflow for the proper segregation, containment, and disposal of L-Alanine-2-
13C,15N waste.

Detailed Methodologies:

Waste Identification and Segregation:

Solid Waste: Collect any unused, expired, or waste L-Alanine-2-13C,15N powder.

Contaminated Materials: Gather any disposable materials that have come into direct

contact with the compound, such as gloves, weighing paper, and wipers.
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Packaging and Labeling:

Place the solid L-Alanine-2-13C,15N waste into a securely sealed container made of a

compatible material.

Clearly label the container with the full chemical name: "L-Alanine-2-13C,15N" and the

CAS number: "285977-86-8".

Collect contaminated labware in a designated solid chemical waste container.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Final Disposal:

It is imperative to consult your institution's specific guidelines for chemical waste disposal.

Typically, non-hazardous solid chemical waste is collected by the institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste

contractor.

Do not dispose of L-Alanine-2-13C,15N down the drain or in the regular trash unless

explicitly permitted by your institution's policies.

Spill Management:

In the event of a spill, sweep up the solid material carefully to avoid creating dust.

Place the spilled material and any contaminated cleaning materials into a sealed container

for disposal as chemical waste.

Ventilate the area of the spill.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of L-Alanine-2-13C,15N, fostering a secure research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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